Cas no 647031-72-9 ((2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 647031-72-9
• MF: C₂₂H₂₅FN₂O₄
• MW: 400.443309545517
• CID: 5232336
• Update Time: 2025-10-29

(2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-[4-(4-fluorophenyl)-1-piperazinyl]-3-(2,3,4-trimethoxyphenyl)-

• Inchi： 1S/C22H25FN2O4/c1-27-19-10-4-16(21(28-2)22(19)29-3)5-11-20(26)25-14-12-24(13-15-25)18-8-6-17(23)7-9-18/h4-11H,12-15H2,1-3H3
• InChI Key： AXDLHYDJKGPVTE-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)C=CC1=CC=C(OC)C(OC)=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

Comprehensive Analysis of (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one (CAS No. 647031-72-9)

The compound (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one, identified by its CAS No. 647031-72-9, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its intricate structure combines a piperazine moiety with a trimethoxyphenyl group, linked via an α,β-unsaturated ketone bridge. This arrangement is particularly noteworthy due to its potential interactions with biological targets, making it a subject of ongoing research.

In recent years, the scientific community has shown increasing interest in fluorophenyl-containing compounds due to their enhanced bioavailability and metabolic stability. The presence of a 4-fluorophenyl group in this molecule aligns with current trends in pharmaceutical design, where fluorine incorporation is a common strategy to optimize drug-like properties. Additionally, the trimethoxyphenyl moiety is often associated with bioactivity in natural products and synthetic analogs, further elevating the compound's relevance.

One of the most frequently searched questions regarding this compound is its potential biological activity. Preliminary studies suggest that derivatives of (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one may exhibit affinity for specific receptors, particularly those involved in neurological pathways. Researchers are actively exploring its interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. This aligns with the broader trend of targeting GPCRs for therapeutic interventions, a focus area in drug development.

The α,β-unsaturated ketone functionality in this compound is another critical feature that has drawn attention. This structural motif is known to participate in Michael addition reactions, which can be leveraged for covalent binding to biological targets. Such interactions are increasingly being explored in the context of proteolysis-targeting chimeras (PROTACs) and other advanced therapeutic modalities. This positions the compound as a potential candidate for innovative drug design strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 647031-72-9 involves multi-step organic transformations, including piperazine alkylation and Claisen-Schmidt condensation. These methods are well-documented but require optimization to achieve high yields and purity. The compound's synthetic accessibility makes it a viable intermediate for further derivatization, a key consideration for medicinal chemists.

Another area of interest is the compound's potential role in cancer research. Given the known bioactivity of trimethoxyphenyl-containing compounds in disrupting microtubule dynamics, researchers are investigating whether this molecule shares similar properties. This aligns with the growing demand for novel antineoplastic agents, a highly searched topic in academic and industrial circles.

In summary, (2E)-1-[4-(4-fluorophenyl)piperazin-1-yl]-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one represents a fascinating case study in modern drug discovery. Its structural features, combined with its potential biological activities, make it a compelling subject for further investigation. As research continues to unfold, this compound may well emerge as a key player in the development of next-generation therapeutics.